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Compound of Interest

Compound Name:
2-Fluorobenzamidine

hydrochloride

Cat. No.: B1339845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for the synthesis,

characterization, and a potential biological application of 2-Fluorobenzamidine
hydrochloride. This document is intended to serve as a comprehensive guide for researchers

utilizing this compound in drug discovery and chemical biology.

Chemical Information
Table 1: Physicochemical Properties of 2-Fluorobenzamidine Hydrochloride

Property Value

IUPAC Name 2-fluorobenzenecarboximidamide hydrochloride

CAS Number 57075-81-7

Molecular Formula C₇H₈ClFN₂

Molecular Weight 174.61 g/mol

Appearance White to off-white crystalline solid

Solubility Soluble in water and methanol

Storage Store at 2-8°C, desiccated
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Synthesis of 2-Fluorobenzamidine Hydrochloride
The synthesis of 2-Fluorobenzamidine hydrochloride is most commonly achieved via the

Pinner reaction, starting from 2-fluorobenzonitrile. This two-step process involves the formation

of an intermediate imidate salt, followed by ammonolysis to yield the desired amidine, which is

then isolated as its hydrochloride salt.

Experimental Workflow for Synthesis
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Step 1: Pinner Reaction

Step 2: Ammonolysis

Step 3: Salt Formation and Purification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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